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Compound of Interest

Compound Name: 1-Propylcyclohexanol

Cat. No.: B1594168

For Immediate Release

Shanghai, China — December 19, 2025 — 1-Propylcyclohexanol, a tertiary alcohol with the
CAS number 5445-24-9, is a commercially available chemical intermediate with potential
applications in synthetic chemistry. This technical guide provides an in-depth overview of its
commercial availability, physicochemical properties, a common synthetic route, and its role as a
building block in the synthesis of more complex molecules. While direct applications in drug
development are not extensively documented in current literature, its structural motif is relevant
to medicinal chemistry research.

Commercial Availability

1-Propylcyclohexanol is readily available from a variety of chemical suppliers. It is typically
offered at purities of 98% or higher and is intended for research and development purposes.[1]
The compound is listed by major chemical suppliers, ensuring its accessibility for researchers
in various geographical locations.

Table 1: Commercial Suppliers of 1-Propylcyclohexanol
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Supplier Purity Notes

Santa Cruz Biotechnology Not specified For research use only.[1]

o ) Formerly part of the Alfa Aesar
Thermo Scientific Chemicals 98%

portfolio.
For professional

CP Lab Safety 98% manufacturing, research, and
industrial use.

BLD Pharm Not specified Available for research use.

Note: This is a related
95% (for 1-Phenyl-4- o
AOBChem USA compound, indicating the
propylcyclohexanol) o o
availability of similar structures.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physicochemical properties of 1-Propylcyclohexanol is
essential for its application in experimental settings. This data, compiled from various chemical
databases, is summarized below.

Table 2: Physicochemical Properties of 1-Propylcyclohexanol
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Property Value Source

CAS Number 5445-24-9 PubChem|[2]
Molecular Formula CoH180 PubChem|[2]
Molecular Weight 142.24 g/mol PubChem|[2]
IUPAC Name 1-propylcyclohexan-1-ol PubChem][2]
Melting Point 36.9 °C (estimate) LookChem
Boiling Point 209.85 °C (estimate) LookChem
Density 0.9340 g/cm?3 LookChem
Flash Point 76.5°C LookChem
Solubility Slightly soluble in water. Guidechem[3]

Table 3: Spectroscopic Data References for 1-Propylcyclohexanol

Spectroscopic Data Database/Source

13C NMR PubChem[?2]

IR Spectra NIST WebBook, PubChem[2]
Mass Spectrometry (GC-MS) NIST WebBook, PubChem[2]

Synthesis of 1-Propylcyclohexanol

A common and well-established method for the synthesis of 1-Propylcyclohexanol is the
Grignard reaction. This involves the nucleophilic addition of a propyl Grignard reagent to
cyclohexanone.

General Experimental Protocol: Grighard Synthesis

Materials:

e Cyclohexanone
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» Propylmagnesium bromide (or propyl bromide and magnesium turnings for in situ
preparation)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

¢ Dilute aqueous acid (e.g., HCI or H2SO4) for workup
o Saturated aqueous sodium bicarbonate

e Anhydrous magnesium sulfate

» Standard glassware for inert atmosphere reactions
Procedure:

o Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a dropping
funnel, a condenser, and a nitrogen or argon inlet is charged with a solution of
cyclohexanone in the anhydrous solvent.

o Grignard Addition: The propylmagnesium bromide solution is added dropwise to the
cyclohexanone solution at a controlled temperature (typically O °C to room temperature). The
reaction is exothermic and should be cooled as necessary.

e Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC).

e Quenching: Upon completion, the reaction is carefully quenched by the slow addition of
dilute aqueous acid.

o Workup: The aqueous and organic layers are separated. The aqueous layer is extracted with
the organic solvent. The combined organic layers are washed with saturated aqueous
sodium bicarbonate and then with brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude 1-Propylcyclohexanol can be purified by distillation or column
chromatography.
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Figure 1. Experimental workflow for the Grignard synthesis of 1-Propylcyclohexanol.

Role in Chemical Synthesis and Potential Relevance
to Drug Development

While there is limited direct evidence of 1-Propylcyclohexanol itself being a pharmacologically
active agent, its structural features make it a valuable intermediate in the synthesis of more
complex molecules. The cyclohexanol ring is a common scaffold in medicinal chemistry, and
the propyl group provides a lipophilic substituent that can be varied to modulate the properties
of a lead compound.

The primary application of 1-Propylcyclohexanol in a research context is as a starting
material or a building block.[3] For instance, it can be used in the synthesis of other chemicals
where the 1-propylcyclohexyl moiety is desired.[3] Although no specific signaling pathways
have been directly associated with 1-Propylcyclohexanol, the broader class of cyclohexanol
derivatives has been investigated for various biological activities. For example, studies on other
substituted cyclohexanols have explored their potential as antimicrobial and anti-inflammatory
agents.

The logical progression for utilizing 1-Propylcyclohexanol in a drug discovery program would
involve its chemical modification to generate a library of derivatives. These derivatives could
then be screened for biological activity against various targets.
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Figure 2. Logical workflow for the use of 1-Propylcyclohexanol in a drug discovery context.

Conclusion

1-Propylcyclohexanol is a commercially accessible chemical with well-defined physical and
chemical properties. Its synthesis via the Grignard reaction is a standard and reproducible
method. For researchers, scientists, and drug development professionals, 1-
Propylcyclohexanol represents a versatile building block for the synthesis of novel chemical
entities. While its own biological activity is not established, its utility as a chemical intermediate
for the creation of compound libraries for biological screening is a key potential application in
the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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